Cas no 2034320-77-7 (3-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl-5-(thiophen-3-yl)-1,2,4-oxadiazole)

• Product Name: 3-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl-5-(thiophen-3-yl)-1,2,4-oxadiazole
• CAS No: 2034320-77-7
• MF: C₁₄H₁₃N₅O₂S₂
• MW: 347.41531920433
• CID: 6446485
• PubChem ID: 121019631
• Update Time: 2025-05-24

3-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl-5-(thiophen-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl-5-(thiophen-3-yl)-1,2,4-oxadiazole
• 2034320-77-7
• 3-[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]-5-(thiophen-3-yl)-1,2,4-oxadiazole
• F6524-2384
• (4-methylthiadiazol-5-yl)-[3-(5-thiophen-3-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]methanone
• AKOS026702708
• (4-methyl-1,2,3-thiadiazol-5-yl)(3-(5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone

• Inchi： 1S/C14H13N5O2S2/c1-8-11(23-18-16-8)14(20)19-4-2-9(6-19)12-15-13(21-17-12)10-3-5-22-7-10/h3,5,7,9H,2,4,6H2,1H3
• InChI Key： UROIHHSTQLWLKN-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CCC(C2=NOC(C3=CSC=C3)=N2)C1)=O

Computed Properties

• Exact Mass: 347.05106702g/mol
• Monoisotopic Mass: 347.05106702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 142Ų

Additional information on 3-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl-5-(thiophen-3-yl)-1,2,4-oxadiazole

Comprehensive Analysis of 3-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl-5-(thiophen-3-yl)-1,2,4-oxadiazole (CAS No. 2034320-77-7): Structure, Applications, and Research Insights

The compound 3-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl-5-(thiophen-3-yl)-1,2,4-oxadiazole (CAS No. 2034320-77-7) represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural framework, combining thiadiazole, pyrrolidine, and oxadiazole moieties, has garnered attention for its versatile bioactivity. This article delves into its molecular properties, synthesis pathways, and emerging applications, addressing trending queries such as "heterocyclic compounds in drug discovery" and "thiadiazole derivatives for antimicrobial activity."

From a structural perspective, the molecule features a 4-methyl-1,2,3-thiadiazole-5-carbonyl group linked to a pyrrolidin-3-yl scaffold, further conjugated with a thiophen-3-yl-substituted 1,2,4-oxadiazole. This arrangement enhances its electronic properties and binding affinity, making it a candidate for targeting enzymes or receptors in therapeutic interventions. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in "small molecule therapeutics for chronic diseases."

The synthesis of CAS No. 2034320-77-7 typically involves multi-step reactions, including cyclization and acylation strategies. Recent studies highlight its compatibility with green chemistry principles, addressing the growing demand for "sustainable synthesis of bioactive compounds." Computational modeling, such as molecular docking, has been employed to predict its interactions with biological targets, a topic frequently searched in "AI-driven drug design" communities.

In agrochemical applications, derivatives of 1,2,4-oxadiazole have shown promise as pesticide alternatives, resonating with global interest in "eco-friendly crop protection." The thiophene moiety in this compound may contribute to its stability and bioavailability, factors critical for field efficacy. Regulatory evaluations emphasize its low environmental persistence, a key concern in "EU chemical regulation compliance" discussions.

Ongoing research explores the compound's structure-activity relationship (SAR), with modifications to its thiadiazole or oxadiazole rings yielding analogs with enhanced selectivity. Such studies align with popular queries like "how to optimize heterocyclic scaffolds for drug development." Collaborative efforts between academia and industry aim to scale up production while maintaining cost-effectiveness, addressing "challenges in API manufacturing."

In conclusion, 3-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl-5-(thiophen-3-yl)-1,2,4-oxadiazole exemplifies the innovation in modern heterocyclic chemistry. Its dual applicability in life sciences and material engineering positions it as a compound of interest for multidisciplinary research, answering pressing questions on "next-generation bioactive molecules" and "green chemistry in pharma." Future directions may include patent landscape analysis and clinical translation studies.